Cas no 132577-23-2 (Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester)
![Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester structure](https://www.kuujia.com/scimg/cas/132577-23-2x300.png)
132577-23-2 structure
Product Name:Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester
CAS No:132577-23-2
Molecular Formula:C12H14N2O4
Molecular Weight:0
CID:1231006
Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester Properties
Names and Identifiers
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- Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester
- ethyl 2-[(4-hydroxyphenyl)hydrazinylidene]-3-oxobutanoate
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- InChIKey: LHCCVJIVDUBHRD-CNLUSAEGSA-N
- Inchi: 1S/C12H14N2O4/c1-3-18-12(17)11(8(2)15)14-13-9-4-6-10(16)7-5-9/h4-7,15-16H,3H2,1-2H3/b11-8?,14-13+
- SMILES: O(C(C(=C(C([H])([H])[H])O[H])/N=N/C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O)C([H])([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 250.09542
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 5
- Monoisotopic Mass: 250.095357g/mol
- Heavy Atom Count: 18
- Complexity: 344
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.9
- Topological Polar Surface Area: 91.5
- Molecular Weight: 250.25g/mol
Experimental Properties
- LogP: 1.38520
- PSA: 87.99
- Refractive Index: 1.552
- Boiling Point: 395.1±44.0 °C at 760 mmHg
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
- Flash Point: 192.7±28.4 °C
- Density: 1.2±0.1 g/cm3
Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester Suppliers
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(CAS:132577-23-2)
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Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester Related Literature
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Hualong Song,Nicola J. Rogers,Viktor Brabec,Guy J. Clarkson,James P. C. Coverdale,Hana Kostrhunova,Roger M. Phillips,Miles Postings,Samantha L. Shepherd,Peter Scott Chem. Commun., 2020,56, 6392-6395
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Bilal Ahmad Shiekh,Damanjit Kaur,Sourav Kumar Phys. Chem. Chem. Phys., 2019,21, 21370-21380
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Dehong Yu,Maxim Avdeev,Ross Piltz,Neeraj Sharma,Ning Ye,Hong Liu,Jiyang Wang CrystEngComm, 2012,14, 6079-6084
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Shingo Saito,Shingo Takeuchi,Keitaro Yoshimoto,Mizuo Maeda,Masakazu Aoyama Analyst, 2007,132, 237-241
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Gyuyoung Park,Hyeonah Jo,Yeon-Ju Oh,Saurabh Pathak,Sang-Koog Kim J. Mater. Chem. C, 2023,11, 9794-9803
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Seyed Mohammad Sajadi,Nazanin Farokhnia,Peyman Irajizad,Munib Hasnain,Hadi Ghasemi J. Mater. Chem. A, 2016,4, 4700-4705
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Hongrui Qi,Yiyan Yan,Furong Jiang,Hualan Gao,Guo-Jun Deng Org. Chem. Front., 2021,8, 6108-6113
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Yuhan Wang,Yuan Yuan,Xiaobin Liao,Yan Zhao Nanoscale Adv., 2023,5, 4182-4190
132577-23-2 (Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester) Related Products
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